molecular formula C12H23NO4 B6278424 (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid CAS No. 497106-86-2

(3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid

Cat. No. B6278424
CAS RN: 497106-86-2
M. Wt: 245.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The tert-butoxycarbonyl group (t-Boc) is a protecting group used in organic synthesis . It is often used for the protection of amines, particularly in the synthesis of peptides .


Synthesis Analysis

A direct and sustainable synthesis of tertiary butyl esters, which includes compounds with the tert-butoxycarbonyl group, has been developed using flow microreactor systems . This method is more efficient, versatile, and sustainable compared to the batch process .


Molecular Structure Analysis

The tert-butoxycarbonyl group consists of a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to a tert-butyl group (C(CH3)3) .


Chemical Reactions Analysis

The tert-butoxycarbonyl group can be introduced into a variety of organic compounds using flow microreactor systems . This process is efficient and versatile, allowing for the synthesis of a wide range of tertiary butyl esters .

Scientific Research Applications

Synthesis and Applications in Peptide Chemistry

  • Synthesis of Unsaturated β-Amino Acid Derivatives : Davies et al. (1997) discuss the synthesis of unsaturated β-amino acid derivatives using lithium amides, including derivatives similar to (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid. These derivatives have applications in medicinal chemistry and asymmetric synthesis (Davies, Fenwick, & Ichihara, 1997).

  • Enantioselective Synthesis of Amino Acids : Andrés et al. (2003) present the diastereoselective synthesis of enantiopure β-amino-γ-hydroxy acids and γ-amino-δ-hydroxy acids. This work demonstrates the potential of utilizing (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid in the preparation of complex amino acid structures, which are valuable in pharmaceutical chemistry (Andrés, Muñoz, Pedrosa, & Pérez-Encabo, 2003).

  • Peptide Modification and Synthesis : Matt and Seebach (1998) describe the use of N-[(tert-butoxy)carbonyl] and other groups in the modification of peptides. These modifications, involving similar structures to (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid, are crucial in peptide synthesis, especially in the development of novel peptides with therapeutic potential (Matt & Seebach, 1998).

Chemical Development and Synthesis

  • Chemical Process Development : Hoekstra et al. (1997) discuss the development of manufacturing processes for compounds structurally related to (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid. This research highlights the importance of such compounds in the chemical industry, particularly in the context of process optimization for mass production (Hoekstra, Sobieray, Schwindt, Mulhern, Grote, Huckabee, Hendrickson, Franklin, Granger, & Karrick, 1997).

  • Enzyme Inhibition Studies : Rich, Sun, and Ulm (1980) synthesized analogs of pepstatin from N-(tert-butoxycarbonyl)-4-amino-3-hydroxy-6-methylheptanoic acid, highlighting the role of similar compounds in enzyme inhibition studies. This research is significant for understanding the interaction of such compounds with biological systems, particularly in the context of drug discovery (Rich, Sun, & Ulm, 1980).

Mechanism of Action

The tert-butoxycarbonyl group acts as a protecting group in organic synthesis . It prevents certain functional groups from reacting, allowing chemists to perform reactions on other parts of the molecule without interference .

Safety and Hazards

Compounds with the tert-butoxycarbonyl group can cause skin and eye irritation . They should be handled with care, using appropriate personal protective equipment .

Future Directions

The use of flow microreactor systems for the synthesis of tertiary butyl esters represents a promising direction for future research . This method is more sustainable and efficient than traditional batch processes, and it could potentially be applied to the synthesis of a wide range of other compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid involves the protection of the amine group, followed by the addition of a methyl group and the deprotection of the amine group.", "Starting Materials": [ "L-leucine", "tert-butyl chloroformate", "sodium hydride", "methyl iodide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "L-leucine is reacted with tert-butyl chloroformate in the presence of sodium hydride to form the tert-butoxycarbonyl (Boc) protected amine.", "The Boc-protected amine is then reacted with methyl iodide to introduce a methyl group.", "The Boc group is removed using acetic acid to expose the amine group.", "The resulting amine is then reacted with tert-butyl chloroformate to form the tert-butoxycarbonyl (Boc) protected carboxylic acid.", "The Boc-protected carboxylic acid is then deprotected using diethyl ether and water to yield (3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid." ] }

CAS RN

497106-86-2

Product Name

(3S,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid

Molecular Formula

C12H23NO4

Molecular Weight

245.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.